Cas no 141036-69-3 (1-Propanone, 1-(3-methoxyphenyl)-2-[(4-methylphenyl)sulfonyl]-)

• Product Name: 1-Propanone, 1-(3-methoxyphenyl)-2-[(4-methylphenyl)sulfonyl]-
• CAS No: 141036-69-3
• MF: C₁₇H₁₈O₄S
• MW: 318.387423992157
• CID: 1300425
• PubChem ID: 15732520
• Update Time: 2025-04-20

1-Propanone, 1-(3-methoxyphenyl)-2-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(3-methoxyphenyl)-2-[(4-methylphenyl)sulfonyl]-
• 1-(3-methoxyphenyl)-2-(4-methylphenyl)sulfonylpropan-1-one
• 1-(3-Methoxyphenyl)-2-(4-methylbenzene-1-sulfonyl)propan-1-one
• DTXSID90577610
• 141036-69-3

• Inchi： 1S/C17H18O4S/c1-12-7-9-16(10-8-12)22(19,20)13(2)17(18)14-5-4-6-15(11-14)21-3/h4-11,13H,1-3H3
• InChI Key： PBNZJPALRGMMJY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C(C)C(C1C=CC=C(C=1)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 318.09264
• Monoisotopic Mass: 318.09258022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 60.44